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Compound of Interest

Compound Name:
5-Amino-1H-pyrazole-3-carboxylic

acid

Cat. No.: B053607 Get Quote

Essential Safety and Handling Guide for 5-Amino-
1H-pyrazole-3-carboxylic acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Amino-1H-pyrazole-3-
carboxylic acid (CAS No. 124004-31-5). The following procedures are based on available

safety data for this compound and structurally related pyrazole derivatives to ensure a safe

laboratory environment.

Hazard Summary: 5-Amino-1H-pyrazole-3-carboxylic acid is classified as harmful and an

irritant. The specific hazard statements are:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]
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A comprehensive PPE strategy is essential to minimize exposure and ensure laboratory safety.

The following table summarizes the recommended PPE for handling 5-Amino-1H-pyrazole-3-
carboxylic acid.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes/Face
Chemical Safety Goggles and

Face Shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in conjunction with

goggles, especially when there

is a risk of splashing.[3][4][5]

Skin Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them frequently.[3]

[4]

Lab Coat

A flame-resistant lab coat that

fully covers the arms is

required.[3][5]

Full-Length Pants and Closed-

Toe Shoes

Pants should be made of a

non-absorbent material. Shoes

must be closed-toed and

provide ample coverage.[3]

Respiratory Fume Hood or Respirator

All handling of solid and

solutions of this compound

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors.[3][4][6] If a fume hood

is not available or if

aerosolization is likely, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[3]
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 5-Amino-1H-pyrazole-3-carboxylic acid is critical for

maintaining a safe research environment.

1. Preparation:

Don all required PPE as outlined in the table above before entering the laboratory.

Prepare the work area within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[6][7]

Have all necessary equipment, reagents, and waste containers prepared and within the fume

hood.

2. Weighing and Transfer:

Handle the solid compound exclusively within the fume hood to prevent inhalation of dust.[6]

Use anti-static weighing paper or a suitable container to weigh the required amount of 5-
Amino-1H-pyrazole-3-carboxylic acid.

Carefully transfer the solid to the reaction vessel, avoiding the creation of dust.

3. Experimentation:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Carry out all subsequent experimental steps, such as heating or stirring, within the fume

hood.

Keep all containers tightly closed when not in use.[7][8]

4. Post-Experiment:

Upon completion of the experiment, decontaminate all surfaces and equipment that may

have come into contact with the chemical.
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Wash hands and any exposed skin thoroughly with soap and water after handling.[6][8]

Remove and properly dispose of contaminated PPE. Contaminated clothing should be

removed and washed before reuse.[6][8]

Experimental Workflow Diagram
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Caption: Workflow for handling 5-Amino-1H-pyrazole-3-carboxylic acid.
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Disposal Plan
Proper disposal of 5-Amino-1H-pyrazole-3-carboxylic acid and its containers is crucial to

prevent environmental contamination and ensure compliance with regulations.

Chemical Waste:

Dispose of unused or waste material in a designated hazardous waste container.[7][8]

The material may be sent to a licensed chemical destruction plant or disposed of via

controlled incineration with flue gas scrubbing.[9]

Do not empty into drains or release into the environment.[7][9][10]

Contaminated Materials:

Any materials used to clean up spills, such as absorbent pads, should be placed in a

sealed, labeled container for hazardous waste disposal.

Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered

for recycling or reconditioning. Alternatively, puncture the packaging to render it unusable

and dispose of it in a sanitary landfill where permitted.[9]

Regulatory Compliance:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[7][10]

Always consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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